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Compound of Interest

N,N'-DICYCLOHEXYL-2,6-
Compound Name: NAPHTHALENEDICARBOXAMID
E
Cat. No.: B132867
\. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide is an aromatic dicarboxamide compound
characterized by a central naphthalene core with dicyclohexylamide groups attached at the 2
and 6 positions.[1] While the naphthalene scaffold is a versatile platform in medicinal chemistry,
this particular derivative has carved a niche for itself primarily in the field of polymer science.[2]
It is widely recognized as a highly efficient 3-nucleating agent for isotactic polypropylene (iPP),
where it is often referred to by designations such as NU-100.[1] In this role, it significantly
influences the crystalline structure of the polymer, thereby enhancing its mechanical and
thermal properties.[1]

This technical guide provides a comprehensive overview of the discovery, synthesis, and
known applications of N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide. It is intended for a
scientific audience and will detail the compound's chemical and physical properties, provide a
detailed experimental protocol for its synthesis, and summarize its primary application. Notably,
a thorough review of the scientific literature reveals a significant lack of data regarding the
biological activity, mechanism of action in a biological context, or any history of this compound
in drug discovery and development. Therefore, this guide will focus on its well-documented role
in materials science.
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Physicochemical Properties

A summary of the key physicochemical properties of N,N'-dicyclohexyl-2,6-
naphthalenedicarboxamide is presented in the table below. These properties have been
compiled from various chemical databases and supplier information.

Property Value Source
Molecular Formula C24H30N202 [11[3114]
Molecular Weight 378.51 g/mol [11[31[4]
CAS Number 153250-52-3 [1][3]
Appearance Not specified in literature

(typically a solid)
Melting Point >380°C [1]
Boiling Point (Predicted) 675.3+28.0 °C [3]
Density (Predicted) 1.16 + 0.1 g/cm3 [3]
pKa (Predicted) 14.10 £ 0.20 [3]
LogP (Predicted) 5.74660 [3]
Water Solubility (Estimated) 0.02417 mg/L @ 25 °C [5]

Synthesis and Characterization
Synthetic Route

The most direct and commonly cited method for the synthesis of N,N'-dicyclohexyl-2,6-
naphthalenedicarboxamide is the amidation of 2,6-naphthalenedicarbonyl dichloride with
cyclohexylamine. This two-step process begins with the conversion of 2,6-
naphthalenedicarboxylic acid to its more reactive diacyl chloride, followed by the reaction with
two equivalents of cyclohexylamine in the presence of a base to neutralize the HCI byproduct.
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Step 2: Amidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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